N-(4-Bromophenyl)-3,5-dimethyl-4-isoxazolesulfonamide

• IUPAC Name: N-(4-bromophenyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C11H11BrN2O3S/c1-7-11(8(2)17-13-7)18(15,16)14-10-5-3-9(12)4-6-10/h3-6,14H,1-2H3
• InChI Key: AABYYGGKCQWHRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C11H11BrN2O3S
• DSSTOX Substance ID: DTXSID201215519
• Molecular Weight: 331.19 g/mol
• CAS RN: 86321-35-9

Description

N-(4-Bromophenyl)-3,5-dimethyl-4-isoxazolesulfonamide, commonly referred to as BDMI, is an organic compound with a wide range of applications in scientific research. BDMI is a colorless, crystalline solid with a molecular weight of 342.33 g/mol and a melting point of 116-118°C. It is a highly versatile compound, and its unique properties make it an attractive choice for a range of laboratory experiments.

Scientific Research Applications

BDMI is a useful compound for a range of scientific research applications. It has been used in the synthesis of several bioactive compounds, such as the antifungal agent flusilazole and the antifungal agent tebuconazole. Additionally, BDMI has been used in the synthesis of several heterocyclic compounds, such as 4-bromo-3,5-dimethyl-4-isoxazolesulfonamide, which has potential applications in the treatment of cancer.

Mechanism of Action

The mechanism of action of BDMI is not yet fully understood. However, it is believed that BDMI interacts with certain proteins in the cell, which then triggers a cascade of biochemical events. These events include the activation of certain enzymes, the alteration of gene expression, and the induction of cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of BDMI are not yet fully understood. However, it has been shown to have anti-fungal and anti-bacterial properties. Additionally, BDMI has been found to induce cell death in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using BDMI in laboratory experiments include its high yield, its low toxicity, and its high reactivity. Additionally, BDMI is relatively easy to synthesize and store. However, there are some limitations to using BDMI in laboratory experiments. For example, the compound is sensitive to light and should be stored in a dark place. Additionally, BDMI is volatile and should be handled with care.

Future Directions

There are a number of potential future directions for BDMI research. These include the development of more efficient synthesis methods, the exploration of its mechanism of action, the investigation of its biochemical and physiological effects, and the development of new applications for its use. Additionally, further research could be conducted on its advantages and limitations for lab experiments, as well as its potential toxicity and environmental impact.

Synthesis Methods

BDMI can be synthesized through a two-step process. The first step involves the reaction of 4-bromophenyl isocyanate with 3,5-dimethyl-4-isoxazolesulfonamide in a 1:1 molar ratio in the presence of a base such as potassium carbonate. The second step involves the reaction of the resulting product with an acid such as hydrochloric acid. The two-step process yields BDMI in a high yield of up to 95%.